3-(2-Fluorobenzyl)pyrrolidine hydrochloride
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Overview
Description
3-(2-Fluorobenzyl)pyrrolidine hydrochloride, also known as 2-FBPH, is an organic compound that has been used in many scientific research applications. It is a cyclic amine with a fluorobenzyl group attached to the nitrogen atom. This compound is an important reagent in the synthesis of various pharmaceuticals, including drugs and other compounds. It has a wide range of applications in organic synthesis and has been used in a variety of laboratory experiments.
Scientific Research Applications
Pyrrolidine, a five-membered nitrogen heterocycle, is foundational in medicinal chemistry, enabling the creation of compounds aimed at treating various human diseases. The interest in pyrrolidine and its derivatives, including 3-(2-Fluorobenzyl)pyrrolidine hydrochloride, stems from their ability to explore pharmacophore space efficiently due to sp3-hybridization, contribute to stereochemistry, and increase three-dimensional (3D) coverage. These derivatives, including pyrrolizines, pyrrolidine-2-one, and prolinol, have been documented for their selectivity towards biological targets, showcasing their potential in drug design for diverse biological profiles. Medicinal chemists utilize pyrrolidine scaffolds to explore synthetic strategies for novel compounds with varied biological activities, emphasizing the stereochemistry and spatial orientation of substituents for targeted drug development (Li Petri et al., 2021).
Pyrrolidinophenone Derivatives in Toxicology
The group of pyrrolidinophenone derivatives, encompassing substances like this compound, is recognized for its narcotic effects and is under stringent control in various jurisdictions. These compounds undergo biotransformation yielding primary metabolites significant for toxicological analyses. Techniques for preparing biological fluid samples for the detection of such substances are crucial, employing enzymatic hydrolysis followed by solid-phase extraction to achieve low detection limits. Chromatography-mass spectrometry methods are pivotal for the identification and quantification of pyrrolidinophenone derivatives and their metabolites, offering insights into their pharmacokinetics and toxicological profiles (Synbulatov et al., 2019).
properties
IUPAC Name |
3-[(2-fluorophenyl)methyl]pyrrolidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN.ClH/c12-11-4-2-1-3-10(11)7-9-5-6-13-8-9;/h1-4,9,13H,5-8H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQCGUNSABBCCEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1CC2=CC=CC=C2F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClFN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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